Cas no 87863-09-0 (trans-3-Methylcyclobutanecarboxylic acid)

• Product Name: trans-3-Methylcyclobutanecarboxylic acid
• CAS No: 87863-09-0
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• MDL: MFCD12964958
• CID: 1036047
• PubChem ID: 3044406
• Update Time: 2024-10-26

trans-3-Methylcyclobutanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• trans-3-Methylcyclobutanecarboxylic acid
• trans-3-Methylcyclobutancarbonsaeure
• trans-3-Methyl-cyclobutanecarboxylic acid
• trans-3-Methylcyclobutanecarboxylic acid (ACI)
• AKOS006378260
• PB24101
• CS-0045557
• DS-14417
• SCHEMBL10291002
• SY042063
• DB-072268
• cis-3-Methylcyclobutane-1-carboxylic acid
• Cyclobutanecarboxylic acid, 3-methyl-
• SCHEMBL12385979
• AKOS006275952
• AS-33806
• Cyclobutanecarboxylic acid, 3-methyl-, trans-
• EN300-103807
• 3-Methylcyclobutanecarboxylicacid
• 87863-08-9
• 87863-09-0
• ZLXHOVJKNATDMT-UHFFFAOYSA-N
• 57252-83-2
• 3-Methylcyclobutanecarboxylic acid
• (1R,3R)-3-METHYLCYCLOBUTANECARBOXYLIC ACID
• (1R,3S)-3-METHYLCYCLOBUTANE-1-CARBOXYLIC ACID
• PB21154
• 3-methylcyclobutane-1-carboxylic acid
• SCHEMBL12016055
• Z1198158393
• SCHEMBL4919619
• DTXSID10205862
• CS-W006107
• AKOS006379438
• trans-3-Methylcyclobutane-1-carboxylic acid (10% cis-impurity)
• (1 s,3 s)-3-methylcyclobutanecarboxylic acid
• SCHEMBL1067196
• MFCD12964957
• MFCD01734189
• 3-methylcyclobutylcarboxylic acid, AldrichCPR
• AS-33805
• F8889-8201
• cis-3-Methylcyclobutanecarboxylic acid
• trans-3-Methylcyclobutane-1-carboxylic acid
• 3-methylcyclobutane-1-carboxylicacid
• MFCD12964958
• CIS-3-METHYLCYCLOBUTYRIC ACID
• PB24098
• EN300-120429
• CS-0045556
• cis-3-Methylcyclobutanecarboxylic acid
• J-512898

• MDL： MFCD12964958
• Inchi： 1S/C6H10O2/c1-4-2-5(3-4)6(7)8/h4-5H,2-3H2,1H3,(H,7,8)/t4-,5-
• InChI Key： ZLXHOVJKNATDMT-URHBZAFASA-N
• SMILES： C([C@@H]1C[C@@H](C)C1)(=O)O

Computed Properties

• Exact Mass: 114.068
• Monoisotopic Mass: 114.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 1

Experimental Properties

• Density: 1.105±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 194.0±8.0 ºC (760 Torr),
• Flash Point: 87.7±13.1 ºC,
• Refractive Index: 1.479
• Solubility: Slightly soluble (11 g/l) (25 º C),